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Compound of Interest

Compound Name: (E/Z)-C20 Ceramide

Cat. No.: B15588816

Get Quote

This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals working on

the mass spectrometry-based analysis of C20 ceramide (N-icosanoylsphingosine).

Frequently Asked Questions (FAQs)
Q1: What is the primary goal of optimizing
fragmentation parameters for C20 ceramide?
The primary goal is to identify the collision energy (CE) that produces the most abundant and

structurally informative product ions from the C20 ceramide precursor ion. Proper optimization

ensures maximum sensitivity and specificity in quantitative assays, such as Multiple Reaction

Monitoring (MRM), and aids in confident structural confirmation. The process aims to achieve

reproducible fragmentation patterns for reliable identification across different experiments and

instruments.

Q2: What is the expected precursor ion for C20
ceramide in positive electrospray ionization (ESI) mode?
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In positive ion mode using ESI, ceramides are typically detected as protonated molecules. For

C20 ceramide (Cer(d18:1/20:0)), with a chemical formula of C38H75NO3 and a monoisotopic

mass of 593.575, the expected precursor ion to target in the first quadrupole (Q1) is the [M+H]⁺

adduct at m/z 594.6. Depending on the ionization source conditions and mobile phase

additives, you might also observe adducts like [M+Na]⁺ or [M+K]⁺.

Q3: What are the characteristic product ions of C20
ceramide and how are they formed?
During collision-induced dissociation (CID) in MS/MS, the protonated C20 ceramide molecule

fragments in a predictable manner. The most common fragmentation pathway involves the

cleavage of the amide bond, leading to the loss of the C20 fatty acyl chain. This generates

stable product ions corresponding to the sphingoid base backbone.

The most abundant and commonly monitored product ions for ceramides containing a d18:1

sphingosine base are:

m/z 264.3: This ion corresponds to the sphingosine backbone after the loss of the fatty acyl

group and two molecules of water. It is often the most stable and abundant fragment ion,

making it ideal for quantification.[1][2]

m/z 282.3: This ion represents the sphingosine backbone after losing the fatty acyl group

and one molecule of water.[1]
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Precursor Ion (Q1)

Fragmentation (Q2 - Collision Cell)

Product Ions (Q3)

C20 Ceramide [M+H]⁺
m/z 594.6

Loss of C20:0 Fatty Acyl Group
 & H₂O

[Sphingosine - H₂O]⁺
m/z 282.3

  Generates

Further loss of H₂O

[Sphingosine - 2H₂O]⁺
m/z 264.3

  Generates

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588816?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare C20 Ceramide
Standard Solution

Direct Infusion
into MS Source

Set MS to Product Ion Scan Mode
(Precursor m/z 594.6)

Acquire MS/MS Spectra
Across a CE Range (e.g., 10-60 eV)

Plot Product Ion Intensity
vs. Collision Energy

Identify CE with Maximum
Intensity for Target Ion

Implement Optimal CE in
LC-MS/MS Method

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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